Cas no 916792-06-8 (3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE)

3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE structure
916792-06-8 structure
Product Name:3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE
CAS No:916792-06-8
MF:C11H10FO3
MW:209.193706989288
CID:3032009
PubChem ID:53446892
Update Time:2025-04-21

3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE Chemical and Physical Properties

Names and Identifiers

    • 3-ETHYL-4-FLUOROPHENYL-3-OXOPROPANOATE
    • 916792-06-8
    • 2-(3-ethyl-4-fluorophenyl)-3-oxopropanoate
    • Inchi: 1S/C11H11FO3/c1-2-7-5-8(3-4-10(7)12)9(6-13)11(14)15/h3-6,9H,2H2,1H3,(H,14,15)/p-1
    • InChI Key: CBQPCEXYCJIEMR-UHFFFAOYSA-M
    • SMILES: FC1C=CC(=CC=1CC)C(C=O)C(=O)[O-]

Computed Properties

  • Exact Mass: 209.06139734Da
  • Monoisotopic Mass: 209.06139734Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.2Ų

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